(R)-N-(2-Naphthyl) tert-butanesulfinamide

• IUPAC Name: (R)-2-methyl-N-naphthalen-2-ylpropane-2-sulfinamide
• InChI: InChI=1S/C14H17NOS/c1-14(2,3)17(16)15-13-9-8-11-6-4-5-7-12(11)10-13/h4-10,15H,1-3H3/t17-/m1/s1
• InChI Key: JONCAVGABOZOLI-QGZVFWFLSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC1=CC2=CC=CC=C2C=C1
• Isomeric SMILES: CC(C)(C)[S@@](=O)NC1=CC2=CC=CC=C2C=C1
• Molecular Formula: C14H17NOS
• Molecular Weight: 247.36 g/mol

Description

(R)-N-(2-Naphthyl) tert-butanesulfinamide is a useful research compound. Its molecular formula is C14H17NOS and its molecular weight is 247.36 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Use in Asymmetric Synthesis : N-tert-butanesulfinamides, including (R)-N-(2-Naphthyl) tert-butanesulfinamide, are crucial in asymmetric synthesis. They have been used as auxiliaries in the enantioselective synthesis of amines and their derivatives. The stability and pyramidal bonding of these compounds allow for the separation into distinct enantiomers, making them valuable for synthesizing enantiopure compounds (Trang, Thuong, & Huu, 2017).

• Application in Rhodium-Catalyzed Reactions : These compounds have been applied in rhodium-catalyzed asymmetric reactions. For example, chiral N-tert-butylsulfinyl vinyl aziridine ligands derived from (R)-tert-butanesulfinamide were used in the rhodium-catalyzed asymmetric 1,4-addition of aryl boronic acids to cyclic enones, achieving high yields and excellent enantioselectivities (Chen et al., 2013).

• Versatile Intermediates for Amine Synthesis : N-tert-butanesulfinyl imines, derived from tert-butanesulfinamide, serve as versatile intermediates for asymmetric amine synthesis. These compounds activate imines for nucleophilic addition and facilitate the synthesis of a wide range of enantioenriched amines (Ellman, Owens, & Tang, 2002).

• Synthesis of Enantiopure tert-butanesulfinamide : Research has been conducted on synthesizing enantiopure tert-butanesulfinamide, which is a key precursor for the synthesis of a variety of chiral compounds. A method involving a three-step procedure starting from (1R,2S)-N-Cbz-1,2-diphenylaminoethanol was developed to prepare enantiopure tert-butanesulfinamide (Qin et al., 2004).

• Asymmetric N-Heterocycle Synthesis : N-tert-butanesulfinamides are extensively used in asymmetric N-heterocycle synthesis, with tert-butanesulfinamide being the gold standard chiral auxiliary. This method provides access to diverse piperidines, pyrrolidines, azetidines, and their fused derivatives, which are common in natural products and therapeutics (Philip et al., 2020).

• Synthesis of Other Chiral Compounds : Enantiopure tert-butanesulfinamide has been utilized in the synthesis of a variety of chiral compounds, including aromatic sulfoxides and amidinate rhodium(I) complexes. These applications demonstrate the versatility of (R)-N-(2-Naphthyl) tert-butanesulfinamide in synthesizing structurally unique and homochiral compounds (Le Fur et al., 2006).